Cas no 2227820-69-9 ((2S)-1-1-(2-methylpropyl)-1H-pyrazol-4-ylpropan-2-ol)

• Product Name: (2S)-1-1-(2-methylpropyl)-1H-pyrazol-4-ylpropan-2-ol
• CAS No: 2227820-69-9
• MF: C₁₀H₁₈N₂O
• MW: 182.262722492218
• CID: 6585886
• PubChem ID: 165968338
• Update Time: 2025-06-18

(2S)-1-1-(2-methylpropyl)-1H-pyrazol-4-ylpropan-2-ol Chemical and Physical Properties

Names and Identifiers

• (2S)-1-1-(2-methylpropyl)-1H-pyrazol-4-ylpropan-2-ol
• 2227820-69-9
• (2S)-1-[1-(2-methylpropyl)-1H-pyrazol-4-yl]propan-2-ol
• EN300-1778530

• Inchi： 1S/C10H18N2O/c1-8(2)6-12-7-10(5-11-12)4-9(3)13/h5,7-9,13H,4,6H2,1-3H3/t9-/m0/s1
• InChI Key： ZMWSFBQLMHJILT-VIFPVBQESA-N
• SMILES： O[C@@H](C)CC1C=NN(C=1)CC(C)C

Computed Properties

• Exact Mass: 182.141913202g/mol
• Monoisotopic Mass: 182.141913202g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 150
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 38Ų

Additional information on (2S)-1-1-(2-methylpropyl)-1H-pyrazol-4-ylpropan-2-ol

Introduction to (2S)-1-1-(2-methylpropyl)-1H-pyrazol-4-ylpropan-2-ol (CAS No. 2227820-69-9)

(2S)-1-1-(2-methylpropyl)-1H-pyrazol-4-ylpropan-2-ol is a specialized organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, identified by its CAS number 2227820-69-9, belongs to the pyrazole class of heterocyclic compounds, which are widely recognized for their diverse biological activities and potential therapeutic applications. The unique structural features of this molecule, including its chiral center and the presence of a pyrazole ring, make it a promising candidate for further investigation in drug discovery and molecular biology.

The< strong>pyrazole moiety is a key pharmacophore in many bioactive molecules, contributing to their interactions with biological targets such as enzymes and receptors. The specific configuration of the stereocenter in (2S)-1-1-(2-methylpropyl)-1H-pyrazol-4-ylpropan-2-ol plays a crucial role in determining its biological activity and selectivity. This stereochemical feature is particularly important in the development of enantiopure drugs, where the biological effects of enantiomers can differ significantly.

Recent advancements in synthetic chemistry have enabled the efficient preparation of complex pyrazole derivatives like (2S)-1-1-(2-methylpropyl)-1H-pyrazol-4-ylpropan-2-ol. These synthetic methodologies have allowed researchers to explore the structural diversity of pyrazole-based compounds, leading to the discovery of novel bioactive molecules. The compound's< strong>alcohol functional group provides a site for further chemical modification, enabling the development of derivatives with enhanced pharmacological properties.

In the realm of pharmaceutical research, (2S)-1-1-(2-methylpropyl)-1H-pyrazol-4-ylpropan-2-ol has been investigated for its potential role in various therapeutic areas. Studies have suggested that this compound may exhibit< strong>antimicrobial,< strong>anti-inflammatory, and< strong>anticancer properties. The pyrazole ring is known to interact with multiple biological targets, making it a versatile scaffold for drug design. The presence of a< strong>methylpropyl side chain further contributes to the compound's complexity and potential for selective binding to biological receptors.

The< strong>stereochemistry of (2S)-1-1-(2-methylpropyl)-1H-pyrazol-4-ylpropan-2-ol is particularly noteworthy, as enantiomeric purity is often critical for achieving desired pharmacological effects. The S configuration at the stereocenter influences the compound's interactions with biological targets, potentially leading to improved efficacy and reduced side effects. This highlights the importance of chiral chemistry in the development of modern pharmaceuticals.

Current research in this area focuses on optimizing synthetic routes to produce (2S)-1-1-(2-methylpropyl)-1H-pyrazol-4-ylpropan-2-ol with high enantiomeric purity and yield. Advances in catalytic methods and asymmetric synthesis have opened new possibilities for the efficient production of chiral pyrazole derivatives. These developments are expected to accelerate the discovery and development of novel drugs based on this scaffold.

The< strong>biological activity of (2S)-1-(methylpropyl)pyrazol 4 propan 3 ol has been explored through both computational modeling and experimental studies. Computational approaches, such as molecular docking and quantum mechanics simulations, have provided valuable insights into how this compound interacts with biological targets at the molecular level. These studies have helped researchers understand the structural features that contribute to its bioactivity and selectivity.

In vitro experiments have further demonstrated the potential therapeutic applications of (2S)-1-(methylpropyl)pyrazol 4 propan 3 ol. Studies have shown that this compound can inhibit the activity of various enzymes and receptors involved in pathological processes such as inflammation and cancer progression. These findings support its candidacy as a lead compound for further drug development efforts.

The< strong-pharmacokinetic profile>of (CAS No. 2227820 69 9) is another critical aspect that has been investigated. Understanding how a compound is absorbed, distributed, metabolized, and excreted is essential for determining its clinical efficacy and safety profile. Preliminary studies suggest that this compound exhibits favorable pharmacokinetic properties, making it a promising candidate for further development.

The future direction of research on (CAS No. 2227878) will likely involve expanding its therapeutic applications through structure-based drug design and medicinal chemistry optimization. By leveraging advances in synthetic chemistry and biotechnology, researchers aim to develop novel derivatives with improved pharmacological properties. These efforts could lead to new treatments for various diseases, including cancer, inflammation-related disorders, and infectious diseases.

In conclusion, (CAS No.) represents a significant advancement in pharmaceutical research due to its unique structural features and potential therapeutic applications. The combination of stereochemical complexity, bioactive moieties such as pyrazole rings, and functional groups like alcohols makes this compound a versatile scaffold for drug discovery. Continued research efforts are expected to yield novel bioactive molecules with broad therapeutic implications.